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Compound of Interest

2-Chlorocyclohex-1-
Compound Name:

enecarbaldehyde

Cat. No.: B154298

An In-depth Technical Guide on the Molecular Properties of 2-Chlorocyclohex-1-
enecarbaldehyde

This document provides a detailed overview of the molecular weight and related properties of
the chemical compound 2-Chlorocyclohex-1-enecarbaldehyde. The information is intended
for researchers, scientists, and professionals in the field of drug development and chemical
synthesis.

Chemical Identity and Molecular Weight

2-Chlorocyclohex-1-enecarbaldehyde is a chemical compound with the molecular formula
C7H9CIO.[1] Its molecular weight is a fundamental property for quantitative analysis,
formulation, and various experimental procedures.

Quantitative Data Summary

The key quantitative properties of 2-Chlorocyclohex-1-enecarbaldehyde are summarized in
the table below for easy reference.
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Property Value Source

Molecular Formula C7HOCIO PubChem[1]

Molecular Weight 144.60 g/mol PubChem[1]

Exact Mass 144.0341926 Da PubChem[1]
2-chlorocyclohexene-1-

IUPAC Name PubChem[1]
carbaldehyde

CAS Number 1680-73-5 PubChem[1]

Experimental Protocols

The determination of the molecular weight of a compound like 2-Chlorocyclohex-1-
enecarbaldehyde is typically achieved through mass spectrometry. A detailed, generalized
protocol for this analytical technique is provided below.

Mass Spectrometry for Molecular Weight Determination

Obijective: To determine the exact mass and confirm the molecular weight of 2-
Chlorocyclohex-1-enecarbaldehyde.

Methodology:

o Sample Preparation: A dilute solution of the compound is prepared in a suitable volatile
solvent, such as methanol or acetonitrile.

¢ lonization: The sample is introduced into the mass spectrometer and ionized. Common
ionization techniques for a molecule of this type include Electrospray lonization (ESI) or
Electron Impact (El).

e Mass Analysis: The ionized molecules (and their fragments) are separated based on their
mass-to-charge ratio (m/z) by a mass analyzer (e.g., Quadrupole, Time-of-Flight).

o Detection: The separated ions are detected, and a mass spectrum is generated, which plots
ion intensity versus m/z.
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o Data Analysis: The peak corresponding to the molecular ion [M]+ or a protonated/adducted
molecule (e.g., [M+H]+, [M+Na]+) is identified to determine the exact mass of the compound.

Logical Relationship Diagram

The following diagram illustrates the logical flow from the molecular formula to the calculated
molecular weight.

Click to download full resolution via product page

Caption: Logical workflow for calculating molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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